5,7,7-Trimethyl-1-octyl propionate

• CAS No.: 86606-44-2
• Molecular Formula: C14H28O2
• Molecular Weight: 228.37 g/mol
• IUPAC Name: 5,7,7-trimethyloctyl propanoate
• InChI: InChI=1S/C14H28O2/c1-6-13(15)16-10-8-7-9-12(2)11-14(3,4)5/h12H,6-11H2,1-5H3
• InChI Key: AKFFNAUHVIDQFU-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCCCCC(C)CC(C)(C)C

Description

5,7,7-Trimethyl-1-octyl propionate is a useful research compound. Its molecular formula is C14H28O2 and its molecular weight is 228.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.11 g (5 mM) of 5-(2,2-dimethylpropyl)-5-hexen-2-ynyl propionate in 50 ml ethanol were hydrogenated in the presence of 0.4 g of 10% palladium on charcoal. After adsorption of the theoretical amount of hydrogen, the mixture was filtered over diatomaceous earth, concentrated and bulb distilled (13.3 Pa) to give 0.85 g of 5,7,7-trimethyloctyl propionate (yield 80%).